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Compound of Interest

Compound Name: Pentyl benzoate

Cat. No.: B1580521 Get Quote

An In-Depth Guide to Pentyl Benzoate

This technical guide provides an overview of the chemical properties of pentyl benzoate, a

compound relevant to researchers and professionals in drug development and chemical

synthesis.

Core Chemical Information
Pentyl benzoate is an ester formed from benzoic acid and pentanol.[1] It is also known by

synonyms such as n-amyl benzoate and benzoic acid pentyl ester.[1][2] This compound is

recognized for its characteristic pleasant, fruity odor and typically appears as a colorless to pale

yellow liquid.[1]

Structural and Molecular Data
The structural and molecular properties of pentyl benzoate are fundamental for its application

in scientific research. These details are summarized below.
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Property Value

Molecular Formula C₁₂H₁₆O₂

Molecular Weight 192.25 g/mol

CAS Number 2049-96-9

SMILES CCCCCOC(=O)C1=CC=CC=C1

InChI Key QKNZNUNCDJZTCH-UHFFFAOYSA-N

Data sourced from multiple chemical databases confirming the molecular formula and weight.

[3][4][5][6]

Chemical Structure Diagram
The two-dimensional structure of pentyl benzoate illustrates the arrangement of its constituent

atoms, showing a benzene ring attached to an ester group, which is in turn bonded to a five-

carbon pentyl chain.

Caption: 2D structure of the pentyl benzoate molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1580521#pentyl-benzoate-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b1580521#pentyl-benzoate-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b1580521#pentyl-benzoate-structural-formula-and-molecular-weight
https://www.benchchem.com/product/b1580521#pentyl-benzoate-structural-formula-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

